3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 3-[(2-chloroacetyl)-methylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C16H21ClN2O3/c1-18(15(20)10-17)14-8-5-9-19(11-14)16(21)22-12-13-6-3-2-4-7-13/h2-4,6-7,14H,5,8-12H2,1H3
• InChI Key: LPKHSCBWVCCQCX-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)CCl
• Molecular Formula: C16H21ClN2O3
• Molecular Weight: 324.80 g/mol

Description

3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester is a piperidine-based compound featuring a chloro-acetylated methylamino group at the 3-position and a benzyl ester at the 1-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester typically involves multiple steps, starting with the preparation of the piperidine ring. The chloro-acetyl group is introduced through a nucleophilic substitution reaction, where a chloroacetyl chloride reacts with a methylamine derivative. The final step involves esterification with benzyl alcohol under acidic conditions to form the benzyl ester.

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to increase yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions. The process may also involve purification steps such as recrystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen atoms or to convert double bonds to single bonds.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, to create new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like ammonia (NH3) or sodium thiolate (NaS) can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can produce a variety of amine or thiol derivatives.

Scientific Research Applications

3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used to study enzyme interactions and protein binding due to its unique structure.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester involves its interaction with specific molecular targets. The chloro-acetyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially inhibiting their activity. The piperidine ring may also interact with receptor sites, influencing biological pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key analogs of 3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester, highlighting structural variations and their implications:

Compound Name	Substituent Modifications	Molecular Formula	Molecular Weight	Key Properties	References
3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester (Target Compound)	Methyl group on amino; benzyl ester	C₁₆H₂₁ClN₂O₃	324.81 (estimated)	Enhanced lipophilicity (benzyl ester); reactive chloro-acetyl group.
(R)-3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester	Ethyl replaces methyl on amino	C₁₇H₂₃ClN₂O₃	338.84	Increased steric bulk; potential altered metabolic stability.
3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	Benzyl ester replaced with tert-butyl	C₁₄H₂₅ClN₂O₃	290.79	Higher solubility in non-polar solvents; tert-butyl may improve hydrolytic stability.
3-{[(2-Chloro-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	Cyclopropyl group on amino; additional methylene linker	C₁₉H₂₄ClN₂O₃	378.86 (estimated)	Conformational rigidity from cyclopropyl; possible enhanced target selectivity.
2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	Isopropyl on amino; tert-butyl ester; positional isomer (2- vs. 3-substitution on piperidine)	C₁₆H₂₉ClN₂O₃	332.87	Steric hindrance from isopropyl; altered binding kinetics due to positional isomerism.
3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	Chloro-acetyl replaced with amino-ethyl	C₁₇H₂₇N₃O₂	317.42	Loss of electrophilicity; potential for hydrogen bonding via amino group.

Key Structural and Functional Differences

Amino Substituents: Methyl vs. Ethyl (Target vs. Cyclopropyl (): Introduces ring strain and rigidity, which may restrict conformational flexibility, enhancing selectivity for certain targets. Isopropyl (): Further increases steric hindrance, possibly reducing off-target interactions but limiting solubility.

Ester Groups :

• Benzyl vs. tert-butyl (Target vs. ) : The tert-butyl ester reduces polarity, improving lipid bilayer penetration but decreasing aqueous solubility. Benzyl esters are more labile under acidic conditions, making them suitable for prodrug strategies.

Functional Group Replacements: Chloro-acetyl vs. Amino-ethyl (Target vs.

Biological Activity

3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester, also known as CB32580323, is a compound of interest due to its potential biological activities. With a molecular formula of C$_{16}$H$_{21}$ClN$_2$O$_3$ and a molecular weight of 324.80254 g/mol, this compound has been evaluated for its pharmacological properties, particularly in the context of anticancer activity and other therapeutic applications.

• CAS Number : 1353958-07-2
• Molecular Weight : 324.80254 g/mol
• Structure : The compound features a piperidine ring substituted with a chloroacetyl group and a benzyl ester, which may influence its biological interactions.

Biological Activity Overview

The biological activity of 3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester has been explored in various studies, indicating its potential as an anticancer agent and in other therapeutic areas.

Anticancer Activity

Research has shown that compounds with similar structural motifs exhibit significant anticancer properties. For example, studies on analogs have demonstrated their ability to inhibit cell proliferation in various cancer cell lines:

• Mechanism of Action : The compound may act as a microtubule-destabilizing agent, which is critical for disrupting cancer cell division.
• Cell Lines Tested : Notably effective against breast cancer (MDA-MB-231), liver cancer (HepG2), and other types, suggesting broad-spectrum activity.

Case Studies

• Study on Microtubule Assembly Inhibition :
  • Compounds similar to 3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester were found to inhibit microtubule assembly at concentrations around 20 µM, indicating potential for use in cancer therapy .
• Apoptosis Induction :
  • In vitro studies showed that certain derivatives enhanced caspase-3 activity significantly at concentrations as low as 10 µM, leading to apoptosis in cancer cells .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. The presence of the chloroacetyl group and the piperidine structure appears to play a significant role in its pharmacological effects. Modifications to these groups may enhance efficacy or reduce toxicity.

Structural Feature	Impact on Activity
Chloroacetyl Group	Enhances interaction with cellular targets
Benzyl Ester	Influences solubility and bioavailability
Piperidine Ring	Essential for binding affinity to target proteins